- Design, synthesis, and structure-activity relationship studies of conformationally restricted mutilin 14-carbamates, Bioorganic & Medicinal Chemistry Letters, 2012, 22(2), 814-819
Cas no 90725-68-1 (Methyl 2-(bromomethyl)-5-nitrobenzoate)
90725-68-1 structure
Product Name:Methyl 2-(bromomethyl)-5-nitrobenzoate
CAS No:90725-68-1
MF:C9H8BrNO4
MW:274.068121910095
MDL:MFCD04114313
CID:61438
PubChem ID:14552709
Update Time:2024-10-26
Methyl 2-(bromomethyl)-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(bromomethyl)-5-nitrobenzoate
- Methyl 2-bromomethyl-5-nitrobenzoate
- o-Toluicacid, a-bromo-5-nitro-, methyl ester(7CI)
- Methyl 2-bromomethyl-5-nitro-benzoate
- PubChem23500
- methyl 2-(bromomethyl)-5-nitro-benzoate
- OAEABYNRBPCSQB-UHFFFAOYSA-N
- Methyl 6-Bromomethyl-3-nitrobenzoate
- AB18048
- BC004936
- ST2419487
- AX8029874
- Z5318
- 2-bromomethyl-5-ni
- o-Toluic acid, α-bromo-5-nitro-, methyl ester (7CI)
- EC2-053
- SCHEMBL1318195
- Methyl2-(bromomethyl)-5-nitrobenzoate
- DS-11190
- DB-078785
- MFCD04114313
- J-521974
- 2-bromomethyl-5-nitrobenzoic acid methyl ester
- CS-D0234
- 90725-68-1
- DTXSID60561622
- AKOS016004579
-
- MDL: MFCD04114313
- Inchi: 1S/C9H8BrNO4/c1-15-9(12)8-4-7(11(13)14)3-2-6(8)5-10/h2-4H,5H2,1H3
- InChI Key: OAEABYNRBPCSQB-UHFFFAOYSA-N
- SMILES: O=C(C1C(CBr)=CC=C([N+](=O)[O-])C=1)OC
Computed Properties
- Exact Mass: 272.96400
- Monoisotopic Mass: 272.96367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
- XLogP3: 2.2
Experimental Properties
- Density: 1.625
- Boiling Point: 397.3°C at 760 mmHg
- Flash Point: 194.052°C
- Refractive Index: 1.594
- PSA: 72.12000
- LogP: 2.79950
Methyl 2-(bromomethyl)-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT132-50mg |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 50mg |
101.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT132-250mg |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 250mg |
354CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT132-1g |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 1g |
842.0CNY | 2021-07-13 | |
| Alichem | A015009864-5g |
Methyl 2-bromomethyl-5-nitro-benzoate |
90725-68-1 | 96% | 5g |
$237.82 | 2023-08-31 | |
| Alichem | A015009864-10g |
Methyl 2-bromomethyl-5-nitro-benzoate |
90725-68-1 | 96% | 10g |
$380.32 | 2023-08-31 | |
| Alichem | A015009864-25g |
Methyl 2-bromomethyl-5-nitro-benzoate |
90725-68-1 | 96% | 25g |
$760.79 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT132-200mg |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 200mg |
280.0CNY | 2021-07-13 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD29874-250mg |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 250mg |
¥286.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD29874-1g |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 1g |
¥858.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD29874-5g |
Methyl 2-(bromomethyl)-5-nitrobenzoate |
90725-68-1 | 96% | 5g |
¥2574.0 | 2024-04-17 |
Methyl 2-(bromomethyl)-5-nitrobenzoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 12 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: 1,2-Dichloroethane ; 1 h, 80 °C
Reference
- Antibody Conjugation of a Chimeric BET Degrader Enables in vivo Activity, ChemMedChem, 2020, 15(1), 17-25
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Benzene ; 24 h, 65 °C
Reference
- Synthesis, computational, and spectroscopic analysis of tunable highly fluorescent BN-1,2-azaborine derivatives containing the N-BOH moiety, Organic & Biomolecular Chemistry, 2017, 15(48), 10172-10183
Production Method 4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 34 h, reflux; reflux → 23 °C
Reference
- Structure-Based Design, Synthesis, and Biological Evaluation of a Series of Novel and Reversible Inhibitors for the Severe Acute Respiratory Syndrome-Coronavirus Papain-Like Protease, Journal of Medicinal Chemistry, 2009, 52(16), 5228-5240
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Dichloromethane ; 15 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
- Synthesis of probe molecules, 6-(dimethylamino)-2-phenylisoindolin-1-ones, for mechanistic studies of firefly luciferase inhibition, Heterocycles, 2021, 103(1), 231-248
Methyl 2-(bromomethyl)-5-nitrobenzoate Raw materials
Methyl 2-(bromomethyl)-5-nitrobenzoate Preparation Products
Methyl 2-(bromomethyl)-5-nitrobenzoate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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